Cas no 5513-66-6 (4-Aminopiperidin-2-one)
4-Aminopiperidin-2-one structure
Product Name:4-Aminopiperidin-2-one
CAS No:5513-66-6
MF:C5H10N2O
MW:114.145700931549
MDL:MFCD09743649
CID:45976
PubChem ID:19980260
Update Time:2025-04-18
4-Aminopiperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminopiperidin-2-one
- 2-(Bromomethyl)-5-fluoro-1,3-benzothiazole
- 3(2H)-Isothiazolone
- 4-Amino-2-piperidinone
- 4-Amino-2-piperidinone trifluoroacetate
- 4-Amino-piperidin-2-one
- C7H11F3N2O3
- MFCD31647355
- BCP07513
- AS-30992
- SY348036
- SCHEMBL4995896
- J-514341
- AC-5057
- DTXSID60601638
- SLZBOFGNZPNOOK-UHFFFAOYSA-N
- 3-amino-delta-valerolactam
- 2-Piperidinone, 4-amino-
- FT-0648626
- 5513-66-6
- CS-0062156
- MFCD09743649
- EN300-59742
- AM20100356
- A7985
- AKOS006238102
- DB-028687
-
- MDL: MFCD09743649
- Inchi: 1S/C5H10N2O/c6-4-1-2-7-5(8)3-4/h4H,1-3,6H2,(H,7,8)
- InChI Key: SLZBOFGNZPNOOK-UHFFFAOYSA-N
- SMILES: O=C1CC(CCN1)N
Computed Properties
- Exact Mass: 114.07900
- Monoisotopic Mass: 114.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.071
- Boiling Point: 307.5 ºC at 760 mmHg
- Flash Point: 139.8 ºC
- Refractive Index: 1.477
- PSA: 55.12000
- LogP: 0.25280
4-Aminopiperidin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
4-Aminopiperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1073-1g |
4-Amino-piperidin-2-one |
5513-66-6 | 97% | 1g |
932.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1073-5g |
4-Amino-piperidin-2-one |
5513-66-6 | 97% | 5g |
3731.39CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1073-500mg |
4-Amino-piperidin-2-one |
5513-66-6 | 97% | 500mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM108196-1g |
4-Aminopiperidin-2-one |
5513-66-6 | 95% | 1g |
$355 | 2021-08-06 | |
| TRC | P482658-10mg |
4-amino-2-piperidinone |
5513-66-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P482658-50mg |
4-amino-2-piperidinone |
5513-66-6 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P482658-100mg |
4-Amino-2-piperidinone |
5513-66-6 | 100mg |
$ 322.00 | 2023-04-15 | ||
| Chemenu | CM108196-1g |
4-Aminopiperidin-2-one |
5513-66-6 | 95%+ | 1g |
$104 | 2023-03-07 | |
| Chemenu | CM108196-5g |
4-Aminopiperidin-2-one |
5513-66-6 | 95%+ | 5g |
$322 | 2023-03-07 | |
| abcr | AB200715-100 mg |
4-Amino-2-piperidinone, 95%; . |
5513-66-6 | 95% | 100 mg |
€230.20 | 2023-07-20 |
4-Aminopiperidin-2-one Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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